Cas no 90978-66-8 (octahydro-2H-quinolizine-1-carboxylic acid)
90978-66-8 structure
Product Name:octahydro-2H-quinolizine-1-carboxylic acid
CAS No:90978-66-8
MF:C10H17NO2
MW:183.24748301506
CID:1956857
PubChem ID:558135
Update Time:2025-04-21
octahydro-2H-quinolizine-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- octahydro-2H-quinolizine-1-carboxylic acid
- 2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine-1-carboxylic acid
- SB45177
- Lupininic acid
- SCHEMBL4037708
- DTXSID70339733
- octahydro-quinolizine-1-carboxylic acid
- 90978-66-8
- ALBB-030781
- AKOS015938849
- DTXCID10290814
- starbld0001196
-
- Inchi: 1S/C10H17NO2/c12-10(13)8-4-3-7-11-6-2-1-5-9(8)11/h8-9H,1-7H2,(H,12,13)
- InChI Key: ZYQJGZAVMHNFNY-UHFFFAOYSA-N
- SMILES: OC(C1CCCN2CCCCC21)=O
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 316.7°C at 760 mmHg
- Flash Point: 145.3°C
- Refractive Index: 1.538
octahydro-2H-quinolizine-1-carboxylic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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